
Technical Guide: Handling and Storage of 3-
Iodo-5-methoxypyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Iodo-5-methoxypyridine

Cat. No.: B1358553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the recommended handling and

storage procedures for 3-Iodo-5-methoxypyridine (CAS No. 873302-36-4). Due to the limited

availability of in-depth experimental data and a dedicated Safety Data Sheet (SDS) for this

specific compound, this guide synthesizes information from chemical suppliers and

incorporates safety precautions from the SDS of structurally similar iodinated pyridines.

Researchers should handle this compound with care and perform their own risk assessment

before use.

Chemical and Physical Properties
3-Iodo-5-methoxypyridine is a pyridine derivative that is typically supplied as a white to yellow

crystalline powder.[1] Its key properties are summarized in the table below.

Property Value

CAS Number 873302-36-4

Molecular Formula C₆H₆INO

Molecular Weight 235.02 g/mol

Appearance White to yellow crystalline powder.[1]

Purity Typically ≥97%
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Storage Guidelines
Proper storage is crucial to maintain the stability and integrity of 3-Iodo-5-methoxypyridine.

Recommendations from various suppliers differ slightly, suggesting that the optimal conditions

may depend on the purity and formulation of the specific batch.

Storage Condition Temperature Range Duration Notes

Short-term 4°C Up to 1 week.[2]
Recommended for

immediate use.

Long-term -20°C to -80°C Up to 6 months.[2]

For extended storage,

particularly for

lyophilized forms.[2]

Avoid repeated

freeze-thaw cycles.[2]

General 2-8°C -

Store in a tightly

sealed container,

protected from light.[1]

Alternative Room Temperature -
Store in a dry, sealed

container.

Best Practice: For long-term storage and to minimize degradation, it is advisable to store 3-
Iodo-5-methoxypyridine at -20°C in a tightly sealed container, protected from light. For

frequent use, consider preparing aliquots to avoid repeated temperature cycling of the main

stock.[2]

Handling and Personal Protective Equipment (PPE)
Given the absence of a specific SDS for 3-Iodo-5-methoxypyridine, handling procedures

should be based on a conservative approach informed by data on similar iodinated and

methoxylated pyridine compounds. These compounds are often categorized as irritants and

may be harmful if swallowed, inhaled, or absorbed through the skin.

Engineering Controls
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Handle in a well-ventilated area. The use of a chemical fume hood is strongly recommended

to minimize inhalation exposure.

Ensure that eyewash stations and safety showers are readily accessible in the work area.

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended PPE for handling 3-Iodo-5-
methoxypyridine.

Recommended Personal Protective Equipment

Safety Goggles
(with side shields)

Chemical-Resistant Gloves
(e.g., Nitrile)

Lab Coat

Use in Fume Hood
(or with appropriate respirator)

Researcher

Wears

3-Iodo-5-
methoxypyridine

Handles

Click to download full resolution via product page

Caption: Recommended PPE for handling 3-Iodo-5-methoxypyridine.

Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.
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Wash hands thoroughly after handling the compound.

First Aid Measures
The following first aid recommendations are based on general procedures for handling similar

chemical compounds. Seek immediate medical attention if symptoms persist or in case of

significant exposure.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.

Spill and Disposal Procedures
Spill Containment

In case of a spill, wear appropriate PPE and ensure adequate ventilation.

For a solid spill, carefully sweep up the material to avoid generating dust.

Place the spilled material into a suitable, sealed container for disposal.

Waste Disposal
Dispose of waste material in accordance with local, state, and federal regulations.
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Do not allow the chemical to enter drains or waterways.

The following workflow outlines the general procedure for handling a chemical spill of 3-Iodo-5-
methoxypyridine.

Spill Occurs

Evacuate Immediate Area
(if necessary)

Don Appropriate PPE

Ensure Proper Ventilation

Contain the Spill
(Sweep solid material)

Collect into a
Sealed Container

Decontaminate the Area

Dispose of Waste Properly
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Caption: General workflow for responding to a spill.

Incompatibilities and Stability
While specific stability data for 3-Iodo-5-methoxypyridine is not available, general information

for similar compounds suggests avoiding:

Strong oxidizing agents

Strong acids

Strong bases

The compound may be sensitive to light, reinforcing the need for storage in a light-protected

container.

Experimental Protocols and Further Information
At the time of this writing, detailed experimental protocols for stability studies, and information

regarding the involvement of 3-Iodo-5-methoxypyridine in specific signaling pathways or

experimental workflows, are not publicly available. Researchers are encouraged to perform

small-scale stability and solubility tests under their specific experimental conditions before

proceeding with larger-scale experiments.

It is imperative for all personnel handling this chemical to be thoroughly trained in laboratory

safety procedures and to have access to and be familiar with the contents of the Safety Data

Sheet for a closely related compound if a specific one is not available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358553#handling-and-storage-guidelines-for-3-
iodo-5-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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